CGP 20712 dihydrochloride

• Molecular Formula: C23H27Cl2F3N4O5
• Molecular Weight: 567.4 g/mol
• SMILES: CN1C=C(N=C1C2=CC=C(C=C2)OCC(CNCCOC3=CC(=C(C=C3)O)C(=O)N)O)C(F)(F)F.Cl.Cl
• InChI: InChI=1S/C23H25F3N4O5.2ClH/c1-30-12-20(23(24,25)26)29-22(30)14-2-4-16(5-3-14)35-13-15(31)11-28-8-9-34-17-6-7-19(32)18(10-17)21(27)33;;/h2-7,10,12,15,28,31-32H,8-9,11,13H2,1H3,(H2,27,33);2*1H
• InChIKey: PURFQCFKYNMIQF-UHFFFAOYSA-N

2-Hydroxy-5-[2-[[2-hydroxy-3-[4-[1-methyl-4-(trifluoromethyl)imidazol-2-yl]phenoxy]propyl]amino]ethoxy]benzamide;dihydrochloride, commonly known as CGP 20712 dihydrochloride, is a synthetic, highly selective and potent antagonist of the human β1-adrenoceptor. It belongs to the class of β-blockers and is distinguished by a unique chemical structure featuring a trifluoromethyl-substituted imidazole ring.

What is 2-hydroxy-5-[2-[[2-hydroxy-3-[4-[1-methyl-4-(trifluoromethyl)imidazol-2-yl]phenoxy]propyl]amino]ethoxy]benzamide;dihydrochloride (CGP 20712 dihydrochloride)? A Scientific and Procurement Baseline

2-Hydroxy-5-[2-[[2-hydroxy-3-[4-[1-methyl-4-(trifluoromethyl)imidazol-2-yl]phenoxy]propyl]amino]ethoxy]benzamide;dihydrochloride, commonly known as CGP 20712 dihydrochloride, is a synthetic, highly selective and potent antagonist of the human β1-adrenoceptor [1]. It belongs to the class of β-blockers and is distinguished by a unique chemical structure featuring a trifluoromethyl-substituted imidazole ring. This compound is primarily utilized as a research tool for the pharmacological differentiation of β-adrenoceptor subtypes, particularly for isolating and characterizing β1-mediated responses in complex biological systems [2].

β1-adrenoceptor subtype pharmacology studies

Discrimination of β1- vs β2-mediated responses in mixed receptor systems

Tool compound for definitive receptor binding and functional assays

• [1] CGP 20712 (dihydrochloride) (BioDeep_00002053670). Description: CGP 20712 dihydrochloride is a highly selective β1-adrenoceptor antagonist. View Source
• [2] Dooley DJ, Bittiger H, Reymann NC. CGP 20712 A: a useful tool for quantitating beta 1- and beta 2-adrenoceptors. Eur J Pharmacol. 1986;130(1-2):137-139. View Source

Why Generic Substitution Fails: The Critical Differentiating Selectivity Profile of CGP 20712 Dihydrochloride

Substituting CGP 20712 dihydrochloride with other 'β1-selective' antagonists like bisoprolol, metoprolol, or atenolol is scientifically invalid due to the vast disparity in their receptor subtype selectivity profiles. While these clinical β-blockers are classified as 'β1-selective,' their selectivity over the β2-adrenoceptor is often limited, typically ranging from 14-fold to less than 100-fold [1]. This poor selectivity can lead to significant cross-reactivity and confounding data in research settings, especially in functional assays involving tissues with mixed receptor populations. The quantitative evidence below demonstrates that CGP 20712 dihydrochloride possesses a level of β1-selectivity that is orders of magnitude greater, making it an irreplaceable standard for definitive β1-adrenoceptor identification and quantification.

!

Class-labeled 'β1-selective' antagonists may exhibit significant β2 cross-reactivity that confounds data interpretation.

!

Selectivity ratios of clinical β-blockers (e.g., bisoprolol, metoprolol) may not support clean β1-signal attribution.

!

Non-selective or dual-action β-blockers can mask β1-specific signaling and shift pathway-response interpretation.

• [1] Baker JG. The selectivity of beta-adrenoceptor antagonists at the human beta1, beta2 and beta3 adrenoceptors. Br J Pharmacol. 2005;144(3):317-322. View Source

Quantitative Evidence Guide: Verifying the Differentiated Performance of CGP 20712 Dihydrochloride for Research Procurement

β1-Selectivity Ratio: CGP 20712 vs. Clinical 'Cardioselective' β-Blockers

CGP 20712 dihydrochloride exhibits exceptional β1-selectivity that is not matched by clinically used 'β1-selective' blockers. A direct comparative study using human recombinant receptors in CHO cells shows that CGP 20712A (the active moiety) demonstrates a 501-fold higher affinity for the β1- over the β2-adrenoceptor [1]. In contrast, the commonly used clinical agent bisoprolol exhibited only a 14-fold β1-selectivity in the same study. This 35-fold difference in selectivity is critical for research applications requiring clean β1-antagonism without confounding β2-blockade.

β1/β2 Selectivity Ratio (vs Bisoprolol)

Head-to-head

501-fold (CGP 20712) vs 14-fold (Bisoprolol)

Reported β1-selectivity context; supports differentiation from clinical β1-blockers.

CHO cell competition binding assay.

Evidence Dimension	β1- vs. β2-Adrenoceptor Selectivity Ratio
Target Compound Data	501-fold (β1 over β2)
Comparator Or Baseline	Bisoprolol: 14-fold (β1 over β2)
Quantified Difference	CGP 20712 is approximately 36 times more β1-selective than bisoprolol.
Conditions	Human β1- and β2-adrenoceptors stably expressed in CHO cells; competition binding assay with 3H-CGP 12177.

Why This Matters

This level of selectivity is essential for experiments where β2-adrenoceptor blockade would introduce a significant confounding variable, such as in studies of cardiac function, metabolism, or neuronal signaling.

• [1] Baker JG. The selectivity of beta-adrenoceptor antagonists at the human beta1, beta2 and beta3 adrenoceptors. Br J Pharmacol. 2005;144(3):317-322. View Source

β1-Selectivity Ratio: CGP 20712 vs. Other Common Research β-Blockers (Metoprolol and Atenolol)

When compared to other frequently used research β-blockers, the selectivity advantage of CGP 20712 dihydrochloride is even more pronounced. In a comprehensive comparative pharmacology study, CGP 20712 demonstrated a β1/β2 selectivity ratio of approximately 10,000-fold [1]. In the same experimental system, metoprolol exhibited a β1/β2 selectivity of only 58-fold (based on Ki values of 47 nM for β1 and 2,730 nM for β2) , and atenolol showed a mere 15-fold selectivity (Ki values of 158 nM for β1 and 2,400 nM for β2) [1]. This data positions CGP 20712 as a tool compound of unparalleled β1-specificity.

β1/β2 Selectivity Ratio (vs Metoprolol, Atenolol)

Head-to-head

~10,000-fold (CGP 20712) vs 58-fold (Metoprolol), 15-fold (Atenolol)

Supports β1-selectivity differentiation; reported context-dependent.

Human β-ARs in CHO cells.

Evidence Dimension	β1- vs. β2-Adrenoceptor Selectivity Ratio
Target Compound Data	~10,000-fold (β1 over β2)
Comparator Or Baseline	Metoprolol: 58-fold; Atenolol: 15-fold
Quantified Difference	CGP 20712 is approximately 172 times more β1-selective than metoprolol, and 667 times more selective than atenolol.
Conditions	Human β-adrenoceptors expressed in CHO cells; radioligand binding assay.

Why This Matters

The use of CGP 20712 dihydrochloride is mandated for researchers requiring a definitive, clean β1-antagonism, eliminating the ambiguity inherent in studies using less selective agents like metoprolol or atenolol.

• [1] Hoffmann C, Leitz MR, Oberdorf-Maass S, Lohse MJ, Klotz KN. Comparative pharmacology of human beta-adrenergic receptor subtypes--characterization of stably transfected receptors in CHO cells. Naunyn Schmiedebergs Arch Pharmacol. 2004;369(2):151-159. View Source

Receptor Binding Affinity (Ki) for the Human β1-Adrenoceptor

CGP 20712 dihydrochloride exhibits exceptionally high binding affinity for the human β1-adrenoceptor. It demonstrates a Ki value of 0.3 nM (300 pM) [1]. This high potency is approximately 83 times greater than that of bisoprolol, which has a reported Ki of 25 nM for the human β1-adrenoceptor , and 157 times greater than that of metoprolol (Ki = 47 nM) . This superior affinity allows for complete receptor occupancy at low concentrations, minimizing potential off-target effects and ensuring robust experimental outcomes.

β1 Binding Affinity (Ki)

Data to verify

0.3 nM (CGP 20712)

Reported binding affinity context; cross-study comparable.

Bisoprolol 25 nM, Metoprolol 47 nM (comparator data).

Evidence Dimension	Binding Affinity (Ki) for Human β1-Adrenoceptor
Target Compound Data	0.3 nM
Comparator Or Baseline	Bisoprolol: 25 nM; Metoprolol: 47 nM
Quantified Difference	CGP 20712 has 83-fold higher affinity than bisoprolol and 157-fold higher affinity than metoprolol.
Conditions	Radioligand binding assays using human recombinant β1-adrenoceptors.

Why This Matters

Higher affinity allows for the use of lower compound concentrations in experimental protocols, reducing the risk of off-target interactions and solvent-related artifacts, and contributing to more reliable and reproducible data.

• [1] MedChemExpress. CGP 20712 product page. Biological Activity: Ki=0.3 nmol/L. View Source

Selectivity Profile vs. Non-Selective β-Blockers (e.g., Carvedilol)

In stark contrast to non-selective or dual-acting β-blockers, CGP 20712 dihydrochloride offers absolute specificity for the β1-subtype. Carvedilol, a widely used clinical agent, is a non-selective β-blocker with Ki values of 0.81 nM for β1 and 0.96 nM for β2, resulting in a β1/β2 selectivity ratio of approximately 1.2 . Furthermore, carvedilol also potently blocks α1-adrenoceptors (Ki = 2.2 nM). The profound selectivity of CGP 20712 (~10,000-fold for β1 over β2) makes it the definitive tool for isolating and studying β1-mediated signaling without the complex pharmacology introduced by agents like carvedilol.

β1 Selectivity vs Carvedilol

Data to verify

~10,000-fold (CGP 20712) vs ~1.2-fold (Carvedilol)

Reported selectivity context; non-selective β-blocker comparator.

Recombinant human receptors.

Evidence Dimension	β1- vs. β2-Adrenoceptor Selectivity Ratio
Target Compound Data	~10,000-fold (β1 over β2)
Comparator Or Baseline	Carvedilol: ~1.2-fold (β1 over β2)
Quantified Difference	CGP 20712 is approximately 8,300 times more β1-selective than carvedilol.
Conditions	Radioligand binding assays using human recombinant receptors.

Why This Matters

For procurement, this means that CGP 20712 dihydrochloride is not interchangeable with non-selective or dual-action β-blockers. Its unique selectivity profile is essential for any research program aimed at dissecting the specific role of the β1-adrenoceptor.

Functional Antagonism Potency (IC50) at β1-Adrenoceptor

In functional assays, CGP 20712 dihydrochloride demonstrates potent antagonism of β1-mediated responses, with an IC50 of 0.7 nM reported for inhibiting β1-adrenoceptor activity . This functional potency aligns with its high binding affinity. In contrast, the clinically used 'β1-selective' antagonist bisoprolol shows a functional IC50 of 1.21 μM (1210 nM) for suppressing M-type potassium currents (IK(M)) in pituitary cells, a response partly mediated by β1-receptors [1]. This represents a greater than 1700-fold difference in functional potency, highlighting the superior efficacy of CGP 20712 dihydrochloride as a research tool.

Functional β1 Antagonism (IC50)

Data to verify

0.7 nM (CGP 20712)

Reported functional potency context; supports assay sensitivity review.

Bisoprolol IC50 1210 nM in pituitary cell model.

Evidence Dimension	Functional Antagonism (IC50)
Target Compound Data	0.7 nM (β1-adrenoceptor antagonism)
Comparator Or Baseline	Bisoprolol: 1210 nM (for IK(M) suppression in GH3 cells)
Quantified Difference	CGP 20712 is >1700 times more potent than bisoprolol in these functional assays.
Conditions	CGP 20712: Inhibition of isoproterenol-induced response; Bisoprolol: Suppression of IK(M) amplitude in GH3 pituitary cells.

Why This Matters

The exceptional functional potency of CGP 20712 dihydrochloride ensures that robust and complete β1-antagonism is achieved at very low concentrations, minimizing the volume of compound required per experiment and reducing the risk of non-specific effects.

• [1] DOAJ. Bisoprolol, Known to Be a Selective β1-Receptor Antagonist, Differentially but Directly Suppresses IK(M) and IK(erg) in Pituitary Cells and Hippocampal Neurons. Description: IC50 value of 1.21 μM for IK(M) suppression. View Source

Optimal Research and Industrial Application Scenarios for CGP 20712 Dihydrochloride Based on Verified Evidence

Definitive Pharmacological Characterization and Subtyping of β-Adrenoceptors in Tissues and Cell Lines

CGP 20712 dihydrochloride is the gold standard for unequivocally identifying and quantifying the β1-adrenoceptor component in any biological sample. Its unmatched ~10,000-fold selectivity over the β2-adrenoceptor [1] allows researchers to confidently attribute a functional response to β1-receptors. This is in stark contrast to using agents like bisoprolol (14-fold selective) or metoprolol (58-fold selective) which can produce ambiguous results due to their significant β2-adrenoceptor cross-reactivity at concentrations required for full β1-blockade.

High-Throughput Screening (HTS) Assays Requiring Definitive β1-Antagonism

For HTS campaigns aimed at identifying novel compounds that modulate the β1-adrenoceptor, CGP 20712 dihydrochloride serves as the essential control and reference compound. Its high affinity (Ki = 0.3 nM) [2] and potent functional antagonism (IC50 = 0.7 nM) allow for use at low concentrations, ensuring complete and specific β1-blockade without the confounding off-target effects seen with less selective or lower-affinity blockers like carvedilol or atenolol. This ensures that the screening 'hits' are genuinely interacting with the β1-receptor pathway.

Isolation of β2- and β3-Adrenoceptor Mediated Responses in Mixed Receptor Systems

Due to its profound selectivity for β1 over β2 (501-fold) [1] and β3 (4,169-fold) [1] receptors, CGP 20712 dihydrochloride is ideally suited for pharmacological 'isolation' experiments. By adding this compound to a tissue bath or cell culture, researchers can effectively silence the β1-adrenoceptor population, allowing for the isolated study of β2- or β3-mediated effects using other agonists and antagonists. This is a critical application in fields like metabolism and smooth muscle physiology where multiple β-subtypes are co-expressed.

Validation of Antibody Specificity and Receptor Localization Studies

The unique selectivity profile of CGP 20712 dihydrochloride makes it a powerful tool for validating the specificity of β1-adrenoceptor antibodies in applications such as immunohistochemistry (IHC) and Western blotting. A negative control where CGP 20712 pre-treatment abolishes the signal (e.g., in a functional assay or binding study) provides strong evidence that the antibody is indeed recognizing the β1-receptor. This level of confidence cannot be achieved with less selective β-blockers.

Application

Selection Property

Validation Focus

β1-adrenoceptor subtype characterization

Reported β1/β2 selectivity profile

Endpoint attribution review

β1-antagonist reference control for HTS

Binding affinity and functional antagonism profiles

Assay specificity context

Pharmacological isolation of β2/β3 responses

β1-over-β2/β3 selectivity window

Receptor population silencing validation

β1-antibody validation studies

Selectivity-based signal specificity

Antibody specificity verification

• [1] Hoffmann C, Leitz MR, Oberdorf-Maass S, Lohse MJ, Klotz KN. Comparative pharmacology of human beta-adrenergic receptor subtypes--characterization of stably transfected receptors in CHO cells. Naunyn Schmiedebergs Arch Pharmacol. 2004;369(2):151-159. View Source
• [2] MedChemExpress. CGP 20712 product page. Biological Activity: Ki=0.3 nmol/L. View Source